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Compound of Interest

Compound Name:
1,2,4-Benzenetriamine

dihydrochloride

Cat. No.: B1197292 Get Quote

An In-depth Technical Guide to 1,2,4-
Benzenetriamine Dihydrochloride
This technical guide provides a comprehensive overview of 1,2,4-Benzenetriamine
dihydrochloride, a significant chemical intermediate in various industrial and research

applications. Aimed at researchers, scientists, and professionals in drug development, this

document details the compound's molecular structure, physicochemical properties, synthesis

protocols, and key applications.

Molecular Structure and Formula
1,2,4-Benzenetriamine dihydrochloride is an aromatic amine, characterized by a benzene

ring substituted with three amine (-NH2) groups at the 1, 2, and 4 positions. The

dihydrochloride salt form enhances its stability and solubility in aqueous solutions.[1]

Molecular Formula: C₆H₉N₃·2HCl[2]

Synonyms: 1,2,4-Triaminobenzene dihydrochloride, Benzene-1,2,4-triamine dihydrochloride.[1]

Structural Representation:

SMILES: NC1=C(N)C=CC(N)=C1.Cl.Cl[1]
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InChI: InChI=1S/C6H9N3.2ClH/c7-4-1-2-5(8)6(9)3-4;;/h1-3H,7-9H2;2*1H[1]

The spatial arrangement of the amine groups on the benzene ring makes it a versatile building

block in organic synthesis.[3]

Physicochemical Properties
The following table summarizes the key quantitative data for 1,2,4-Benzenetriamine
dihydrochloride.

Property Value Reference

CAS Number 615-47-4 [2][4]

Molecular Weight 196.08 g/mol [2]

Appearance
Orange to Brown to Dark

purple powder/crystal
[2]

Melting Point 290°C [5][6]

Boiling Point 342.5°C at 760 mmHg [5][6]

Flash Point 191.2°C [5][6]

Water Solubility Soluble [1][6]

Stability Hygroscopic [5][6]

Experimental Protocols: Synthesis
A well-established method for synthesizing 1,2,4-Benzenetriamine dihydrochloride involves

a multi-step process starting from m-dichlorobenzene.[4][7] This pathway includes nitration,

ammonolysis, and catalytic hydrogenation.[4][7]

Step 1: Nitration of m-dichlorobenzene

Objective: To produce 1,3-dichloro-4,6-dinitrobenzene.

Procedure: m-dichlorobenzene is added dropwise to a mixed acid system of concentrated

sulfuric acid and fuming nitric acid at low temperature, followed by high-temperature
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nitration.[4]

Step 2: Ammonolysis

Objective: To synthesize 4,6-dinitro-1,3-phenylenediamine.

Procedure: The 1,3-dichloro-4,6-dinitrobenzene from the previous step is placed in a high-

pressure reactor with aqueous ammonia. The temperature is raised to 145-150°C to facilitate

the ammonolysis reaction.[4]

Step 3: Catalytic Hydrogenation

Objective: To reduce the dinitro compound to 1,2,4-Benzenetriamine.

Procedure: 4,6-dinitro-1,3-phenylenediamine, deoxygenated distilled water, and a palladium-

carbon (Pd/C) catalyst are placed in a hydrogenation autoclave.[4] The reaction is carried out

under a hydrogen atmosphere of 1-1.5 MPa at 85°C.[4]

Step 4: Formation of Dihydrochloride Salt

Objective: To isolate the final product as a stable salt.

Procedure: After the hydrogenation is complete, the catalyst is removed by hot filtration

under a nitrogen atmosphere. The resulting solution contains 1,2,4-triaminobenzene, which

is then treated with hydrochloric acid to precipitate the dihydrochloride salt.[4]

Visualizations
The following diagrams illustrate the synthesis workflow and the diverse applications of 1,2,4-
Benzenetriamine dihydrochloride.
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Caption: Synthesis pathway of 1,2,4-Benzenetriamine dihydrochloride.
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Caption: Key application areas of 1,2,4-Benzenetriamine dihydrochloride.

Applications in Research and Development
1,2,4-Benzenetriamine dihydrochloride is a versatile intermediate with a growing number of

applications in both industrial and academic research.

Pharmaceutical Synthesis: Its derivatives are crucial in the development of advanced

anticonvulsant drugs.[7] A notable example is its use as a precursor for Pynegabine, a

structural analog of the antiepileptic drug retigabine.[7]

Fluorescent Probes: The unique structure of 1,2,4-benzenetriamine has been leveraged to

create fluorescent probes for biological imaging, including intracellular pH imaging.[7] This is

vital for studying cellular processes and diagnosing diseases linked to pH imbalances.[7]

Nanomaterials: As a nitrogen-rich aromatic compound, it serves as an excellent carbon and

nitrogen source for synthesizing fluorescent carbon dots.[4][7][8] These nanomaterials are of

significant interest due to their unique optical properties, low toxicity, and good

biocompatibility.[7]

Polymer Chemistry: It acts as a building block for high-performance polymers and as an

amine linker for Covalent Organic Frameworks (COFs).[7]
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Industrial Applications: It is also used as an intermediate for dyes, pigments, agrochemicals,

and as a corrosion inhibitor for various metals.[7]

Safety and Handling
1,2,4-Benzenetriamine dihydrochloride is harmful if swallowed, inhaled, or in contact with

skin.[6] It can cause skin and respiratory irritation.[1] Appropriate personal protective

equipment, including gloves and safety glasses, should be worn when handling this compound.

It is hygroscopic and should be stored in a cool, dry place under an inert atmosphere.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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